Cas no 17127-81-0 (1,3-Propanediamine,N3-(7-iodo-4-quinolinyl)-N1,N1-dimethyl-)

17127-81-0 structure
Product name:1,3-Propanediamine,N3-(7-iodo-4-quinolinyl)-N1,N1-dimethyl-
1,3-Propanediamine,N3-(7-iodo-4-quinolinyl)-N1,N1-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediamine,N3-(7-iodo-4-quinolinyl)-N1,N1-dimethyl-
- iomethin
- N-(7-iodoquinolin-4-yl)-N',N'-dimethylpropane-1,3-diamine
- 1,3-Propanediamine, N-(7-iodo-4-quinolinyl)-N',N'-dimethyl-
- 4-(3-Dimethylaminopropylamino)-7-iodoquinoline
- IQ3
- N'-(7-iodoquinolin-4-yl)-N,N-dimethylpropane-1,3-diamine
- NM-113
- 7-iodo-4-(3-dimethylaminopropylamino)quinoline
- DTXSID90169054
- NS00126644
- 17127-81-0
- 4-((3-(DIMETHYLAMINO)PROPYL)AMINO)-7-IODOQUINOLINE
- QUINOLINE, 4-((3-(DIMETHYLAMINO)PROPYL)AMINO)-7-IODO-
- SCHEMBL11883123
- Q27269337
- CHEMBL2110614
- 82L4S53HZF
- UNII-82L4S53HZF
- 1,3-PROPANEDIAMINE, N'-(7-IODO-4-QUINOLINYL)-N,N-DIMETHYL-
- 1,3-PROPANEDIAMINE, N3-(7-IODO-4-QUINOLINYL)-N1,N1-DIMETHYL-
-
- Inchi: InChI=1S/C14H18IN3/c1-18(2)9-3-7-16-13-6-8-17-14-10-11(15)4-5-12(13)14/h4-6,8,10H,3,7,9H2,1-2H3,(H,16,17)
- InChI Key: XKUMTLINEKGTOG-UHFFFAOYSA-N
- SMILES: CN(CCCNC1C=CN=C2C=C(C=CC=12)I)C
Computed Properties
- Exact Mass: 355.05424
- Monoisotopic Mass: 355.054541
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2
- XLogP3: 3.2
Experimental Properties
- Density: 1.533
- Boiling Point: 450.2°Cat760mmHg
- Flash Point: 226.1°C
- Refractive Index: 1.674
- PSA: 28.16
1,3-Propanediamine,N3-(7-iodo-4-quinolinyl)-N1,N1-dimethyl- Related Literature
-
Bo Wang,Thomas Blin,Aleksandr Käkinen,Xinwei Ge,Emily H. Pilkington,John F. Quinn,Michael R. Whittaker,Pu Chun Ke,Feng Ding Polym. Chem., 2016,7, 6875-6879
-
3. Book reviews
-
Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
-
Alexander G. Zestos,Cheng Yang,Dale Hensley,B. Jill Venton Analyst, 2015,140, 7283-7292
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